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Compound of Interest

Compound Name: Parishin D

CAS No.: 952068-64-3

Cat. No.: B591405

Get Quote

Section 1: Hazard Assessment & Principle of
Containment
Parishin D is a member of the parishin family of phenolic glycosides, which includes related

compounds like Parishin A and B, originally isolated from Gastrodia elata.[1][2] While specific

toxicological data for Parishin D is not widely published, its chemical structure necessitates a

cautious approach. Phenolic compounds can exhibit a range of health hazards, including

irritation, sensitization, and systemic toxicity upon absorption.[3][4][5] The glycosidic linkage

may be susceptible to hydrolysis, potentially liberating the phenolic aglycone and altering the

compound's toxicological profile.

Therefore, the foundational principle for handling Parishin D is Total Containment. Every item

that comes into contact with Parishin D—from the primary solution to pipette tips and gloves—

is presumed to be contaminated and must be disposed of through a designated hazardous

waste stream.[6] Dilution is not an acceptable method of disposal and is a violation of

environmental regulations in many jurisdictions.[7]
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Section 2: Required Personal Protective Equipment
(PPE)
To mitigate risks of exposure through inhalation, dermal contact, or accidental ingestion, the

following minimum PPE is mandatory when handling Parishin D or its waste.[8][9]

Eye Protection: ANSI-approved safety goggles are required to protect against splashes.

Safety glasses with side shields are insufficient.

Hand Protection: Use chemical-resistant gloves. Given that Parishin D is often dissolved in

solvents like DMSO or ethanol, glove selection is critical.[1] Double-gloving with nitrile gloves

is a robust baseline. For handling concentrated stock solutions or prolonged tasks, heavier-

duty neoprene or butyl rubber gloves should be worn over a nitrile inner glove.[10] Gloves

must be changed immediately if contamination is suspected.

Body Protection: A fully buttoned, long-sleeved laboratory coat is required.

Engineering Controls: All handling of Parishin D, including the preparation of solutions and

the segregation of waste, must be performed inside a certified chemical fume hood to

minimize inhalation exposure.[10]

Section 3: Waste Segregation & Handling Protocols
Proper segregation is critical to prevent dangerous chemical reactions within waste containers.

[11] Parishin D waste must be separated based on its physical state and the solvent matrix.

Never mix incompatible waste streams.

Step-by-Step Waste Handling Protocol
Container Selection: Choose a waste container made of a material compatible with the

solvent used (e.g., a high-density polyethylene or glass bottle for organic solvents). The

container must have a secure, leak-proof screw-top cap.[12]

Labeling: Immediately label the waste container using your institution's official hazardous

waste tag. The label must include:

The words "Hazardous Waste".[6]
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The full chemical name: "Parishin D" and the names of all solvents and other components

in the mixture, with percentages.[11] Do not use abbreviations.

The specific hazard characteristics (e.g., Toxic, Flammable if in a solvent like ethanol).

The accumulation start date (the date the first drop of waste is added).

The Principal Investigator’s name and laboratory location.[6]

Accumulation: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA) within the lab.[11][13] This area must be under the direct control of laboratory

personnel and equipped with secondary containment (e.g., a chemical-resistant tray or tub)

to contain any potential leaks.

Container Fullness: Do not fill liquid waste containers beyond 90% capacity to allow for

vapor expansion.[12]

Request for Pickup: Once the container is full or reaches your institution's time limit for

accumulation (e.g., 6-12 months), submit a request for pickup to your facility's Environmental

Health and Safety (EHS) department.[11][13]

Table 1: Parishin D Waste Stream Classification
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Waste Type Description
Container &
Handling Protocol

Final Disposal
Route

Aqueous Liquid Waste

Dilute solutions of

Parishin D in buffers

(e.g., PBS) or

aqueous media.

Labeled, sealed glass

or polyethylene bottle.

Store in secondary

containment. pH

should be neutral (6-

9) unless otherwise

required for stability.

EHS Pickup:

Hazardous Liquid

Waste (Aqueous

Toxic)

Solvent Liquid Waste

Solutions of Parishin

D in organic solvents

(e.g., DMSO, Ethanol,

Methanol).

Labeled, sealed glass

or appropriate solvent-

rated plastic bottle.

Segregate from

aqueous and

halogenated waste.

Store in secondary

containment.

EHS Pickup:

Hazardous Liquid

Waste

(Flammable/Toxic

Organic)

Solid Labware Waste

Contaminated items

such as pipette tips,

microfuge tubes, and

weighing paper.

Labeled, plastic-lined

cardboard box or a

designated plastic

container. The

container must be

sealed to prevent

dust/aerosol release.

EHS Pickup:

Hazardous Solid

Waste (Contaminated

Lab Debris)

Contaminated PPE

Gloves, disposable

lab coat sleeves, or

other PPE with known

or suspected

contamination.

Double-bag in clear

plastic bags, seal, and

place into the Solid

Labware Waste

container.

EHS Pickup:

Hazardous Solid

Waste (Contaminated

Lab Debris)

Section 4: The Parishin D Disposal Workflow
The following diagram outlines the decision-making process for every item of waste generated

during research involving Parishin D. This workflow ensures that all waste is correctly
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characterized, segregated, and prepared for final disposal according to regulatory standards.

Parishin D Waste Disposal Workflow

Waste Generated
(Contains Parishin D)

Liquid or Solid?

Aqueous or Organic Solvent?

Liquid

Sharp or Non-Sharp?

Solid

Aqueous Waste Container
(e.g., PBS solution)

Label as 'Aqueous Toxic Waste'

Aqueous

Organic Solvent Waste Container
(e.g., DMSO, Ethanol)

Label as 'Flammable/Toxic Organic Waste'

Organic

Place in Secondary Containment
in Satellite Accumulation Area (SAA)

Sharps Container
(Contaminated Needles, etc.)

Sharp

Solid Waste Container
(Gloves, Tubes, Pipette Tips)

Label as 'Contaminated Lab Debris'

Non-Sharp

Request EHS Pickup
When Full or Time Limit Reached

Click to download full resolution via product page

Caption: Decision workflow for segregating Parishin D waste.

Section 5: Spill & Emergency Procedures
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Immediate and correct response to a spill or exposure is vital. All personnel must know the

location of the nearest safety shower and eyewash station.[10]

Minor Spill (in a fume hood):

Alert personnel in the immediate area.

Use a chemical spill kit with absorbent pads to contain the spill. Do not use combustible

materials like paper towels for spills involving flammable solvents.

Place all contaminated absorbent materials into a sealed bag and dispose of them in the

Solid Labware Waste container.

Decontaminate the surface with an appropriate cleaning agent (e.g., 70% ethanol), and

dispose of cleaning materials as hazardous waste.

Major Spill (outside a fume hood):

Evacuate the immediate area.

Alert your supervisor and call your institution's emergency number or EHS office.

Prevent others from entering the area.

Only trained emergency personnel should clean up large spills.

Personal Exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected area

with copious amounts of water for at least 15 minutes at a safety shower or drench hose.

[3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open.[3] Seek immediate medical attention.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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